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Get Quote

The table below summarizes key data for Flurazole, which is a herbicide safener often used in seed

treatments alongside herbicides like alachlor or metolachlor [1].

Property Value / Description Notes / Significance

IUPAC Name benzyl 2-chloro-4-trifluoromethyl-1,3-

thiazole-5-carboxylate [1]

-

CAS RN 72850-64-7 [1] -

Molecular Formula C₁₂H₇ClF₃NO₂S [1] -

Molecular Mass 321.70 [1] -

Water Solubility 0.5 mg/L (at 25°C, pH 7) [1] Low. Suggests potential for
adsorption to soil/sediment.

Octanol-Water
Partition Coefficient
(Log P)

3.69 [2] Moderately high. Indicates
potential for bioaccumulation.
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Property Value / Description Notes / Significance

Soil Degradation Rapidly degraded in soil [2] Breakdown is primarily
microbial, forming water-soluble

metabolites [2].

Mode of Action Enhances cytochrome P450-mediated

oxidative metabolism of the herbicide and
its subsequent conjugation [1]

Suggests potential metabolic

degradation pathways in plants.

Guidance for Designing Degradation Studies

Based on the properties of Flurazole and established scientific practices, here are methodologies and

considerations for identifying its degradation products.

1. Suggested Analytical Techniques Hyphenated chromatographic and spectroscopic techniques are the

most appropriate tools for separating and identifying unknown degradation products.

LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry): This is a powerful method for

detecting and characterizing degradation products, even in complex matrices. It combines the
separation power of liquid chromatography with the high sensitivity and structural elucidation

capabilities of mass spectrometry [3] [4] [5].
HPLC-ESI-MS/MS: Using Electrospray Ionization (ESI) with HPLC-MS/MS is particularly effective for

the analysis of a wide range of organic molecules, including pesticides and pharmaceuticals. The
fragmentation patterns (MS/MS spectra) are crucial for proposing structural formulas of unknown

compounds [4].

2. Key Experimental Conditions to Test Forced degradation studies should expose the compound to

various stress conditions to simulate different environmental and storage scenarios. The following workflow

outlines a systematic approach.
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Start: Flurazole
Parent Compound

Hydrolytic Degradation
• Acidic solution (e.g., HCl)

• Basic solution (e.g., NaOH)
• Neutral water

Oxidative Degradation
• Hydrogen peroxide (H₂O₂)

• Other oxidants

Photolytic Degradation
• UV light

• Visible light
• Simulated sunlight

Thermal Degradation
• Elevated temperatures

(e.g., 40°C, 60°C)

End: LC-MS/MS Analysis of
Degradation Products

Click to download full resolution via product page

3. Structural Elucidation Strategy When degradation products are detected, follow a systematic

identification process [4]:

Use High-Resolution Mass Spectrometry (HRMS): Determine the accurate mass of the molecular

ion to propose a molecular formula.
Analyze Isotope Distribution: Chlorine and fluorine atoms in Flurazole have characteristic isotope

patterns that can be tracked in its degradation products [4].
Interpret MS/MS Fragmentation Patterns: The way a molecule breaks apart in the mass

spectrometer provides fingerprints for its structure. Compare the fragments of the degradation
product with those of the parent Flurazole molecule.

Cross-Reference with Literature: While direct data on Flurazole is scarce, the degradation
pathways of structurally similar compounds (e.g., containing trichloromethyl-thiazole groups) can offer

valuable clues.

Troubleshooting Common Challenges

Challenge: Low abundance of degradation products.
Solution: Consider using solid-phase extraction (SPE) to preconcentrate your samples before

LC-MS/MS analysis. This was successfully used to detect minor photodegradation products in
a study on the insecticide ethiprole [6].

Challenge: Differentiating excipient peaks from degradation peaks.
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Solution: Always run a control (placebo) sample containing all formulation ingredients except

Flurazole under the same degradation conditions. This helps identify peaks that are not related
to the degradation of the active ingredient [4].

Challenge: Lack of reference standards.
Solution: Without authentic standards, structural identification remains tentative. However, you

can increase confidence by using multiple detection techniques (e.g., UV and MS) and by
logically proposing degradation pathways based on the stress conditions applied.

Regulatory Considerations

For drug development, be aware that regulatory agencies like ANVISA (Brazil) have published specific

resolutions, such as Resolution No. 964/2025, that define general requirements for conducting forced

degradation studies on medicines containing synthetic and semi-synthetic APIs [7]. Adhering to such

guidelines is crucial for product registration.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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degradation-product-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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